3-chloro-4-[(2-fluorobenzyl)oxy]benzaldehyde oxime

• IUPAC Name: (NE)-N-[[3-chloro-4-[(2-fluorophenyl)methoxy]phenyl]methylidene]hydroxylamine
• InChI: InChI=1S/C14H11ClFNO2/c15-12-7-10(8-17-18)5-6-14(12)19-9-11-3-1-2-4-13(11)16/h1-8,18H,9H2/b17-8+
• InChI Key: XSTRSHVVFZMLFQ-CAOOACKPSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=C(C=C(C=C2)C=NO)Cl)F
• Isomeric SMILES: C1=CC=C(C(=C1)COC2=C(C=C(C=C2)/C=N/O)Cl)F
• Molecular Formula: C14H11ClFNO2
• Molecular Weight: 279.69 g/mol

Description

3-chloro-4-[(2-fluorobenzyl)oxy]benzaldehyde oxime is a useful research compound. Its molecular formula is C14H11ClFNO2 and its molecular weight is 279.69 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 279.0462344 g/mol and the complexity rating of the compound is 303. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Catalysis and Synthetic Methodologies

• Pd-Catalyzed Ortho C-H Hydroxylation of Benzaldehydes : A study demonstrates the use of Pd catalysis for the ortho C-H hydroxylation of benzaldehydes, employing a transient directing group. This method signifies the importance of external nucleophiles in determining the outcome of Pd(IV) reductive eliminations, which could be relevant for modifying compounds similar to "3-chloro-4-[(2-fluorobenzyl)oxy]benzaldehyde oxime" (Xiao-Yang Chen, Seyma Ozturk, E. J. Sorensen, 2017).

Radiopharmaceutical Development

• Radiosynthesis and Biodistribution of Cyclic RGD Peptides : Research on novel prosthetic groups for the (18)F-labeling of peptides for PET imaging could have implications for the design and synthesis of imaging agents involving complex molecules like "this compound" (M. Glaser et al., 2008).

Enzyme-Catalyzed Reactions

• Chloroperoxidase-catalyzed Benzylic Hydroxylation : A study on the chloroperoxidase-mediated oxidation of various anisoles and its sensitivity to substituent effects provides insights into enzyme-catalyzed modifications of benzyl compounds, potentially applicable to "this compound" (V. P. Miller, R. Tschirret-Guth, P. Ortiz de Montellano, 1995).

Environmental Chemistry

• Advanced Oxidation Process Based on the Cr(III)/Cr(VI) Redox Cycle : This research into the oxidative degradation of organic pollutants using Cr(III)/Cr(VI) could offer insights into environmental applications or degradation pathways for complex molecules like "this compound" (A. D. Bokare, W. Choi, 2011).